Cas no 2228172-80-1 (4-bromo-2-methoxy-5-1-(methylamino)cyclopropylphenol)

• Product Name: 4-bromo-2-methoxy-5-1-(methylamino)cyclopropylphenol
• CAS No: 2228172-80-1
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 5967041
• PubChem ID: 165781043
• Update Time: 2025-10-05

4-bromo-2-methoxy-5-1-(methylamino)cyclopropylphenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-methoxy-5-1-(methylamino)cyclopropylphenol
• 2228172-80-1
• 4-bromo-2-methoxy-5-[1-(methylamino)cyclopropyl]phenol
• EN300-1934049

• Inchi： 1S/C11H14BrNO2/c1-13-11(3-4-11)7-5-9(14)10(15-2)6-8(7)12/h5-6,13-14H,3-4H2,1-2H3
• InChI Key： KWGOUBBBMSJVHW-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C1(CC1)NC)O)OC

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.5Ų

Additional information on 4-bromo-2-methoxy-5-1-(methylamino)cyclopropylphenol

Recent Advances in the Study of 4-bromo-2-methoxy-5-1-(methylamino)cyclopropylphenol (CAS: 2228172-80-1)

The compound 4-bromo-2-methoxy-5-1-(methylamino)cyclopropylphenol (CAS: 2228172-80-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its structural motif, featuring a cyclopropylamine group, has been shown to enhance binding affinity to specific biological targets, making it a valuable scaffold for drug design. Researchers have successfully utilized this compound in the development of inhibitors targeting enzymes involved in inflammatory pathways, showcasing its versatility in medicinal chemistry.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-bromo-2-methoxy-5-1-(methylamino)cyclopropylphenol exhibits moderate inhibitory effects on certain kinase enzymes, which are implicated in various disease states. These findings suggest its potential as a lead compound for further optimization. Additionally, its metabolic stability and pharmacokinetic properties have been investigated, with results indicating favorable characteristics for oral bioavailability.

The synthesis of this compound has also seen advancements, with recent reports detailing more efficient and scalable routes. One study published in 2023 described a novel catalytic method that significantly improves yield and reduces byproduct formation, addressing previous challenges in large-scale production. This development is particularly relevant for industrial applications where cost-effectiveness and reproducibility are critical.

Looking ahead, researchers are exploring the compound's potential in targeted drug delivery systems. Its ability to form stable complexes with certain nanoparticles has opened new avenues for developing precision medicine approaches. Furthermore, computational modeling studies are underway to predict its interactions with additional biological targets, which could expand its therapeutic scope.

In conclusion, 4-bromo-2-methoxy-5-1-(methylamino)cyclopropylphenol represents a promising chemical entity with multiple applications in drug discovery and development. Continued research into its mechanism of action and structural derivatives will likely yield valuable insights for the pharmaceutical industry. The compound's unique properties position it as a noteworthy subject for future investigations in chemical biology and medicinal chemistry.